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Compound of Interest

Compound Name: SynaptoRedTM C2

Cat. No.: B8021221

Get Quote

This guide provides a comprehensive, step-by-step protocol for the safe and compliant

disposal of SynaptoRedTM C2, a fluorescent dye commonly used for staining synaptic

vesicles. While not classified as a hazardous substance by current regulations, responsible

chemical management is paramount to ensure a safe laboratory environment and to minimize

environmental impact. This document is designed to empower researchers with the knowledge

to handle and dispose of this reagent with confidence and scientific integrity.

Understanding SynaptoRedTM C2: Properties and
Safety Profile
SynaptoRedTM C2 is a water-soluble, dark purple solid with the chemical formula

C30H45Br2N3 and a molecular weight of approximately 607.51 g/mol .[1][2][3] It is a lipophilic

styrylpyridinium dye that exhibits fluorescence upon incorporation into cell membranes.[3][4]

According to the Safety Data Sheets (SDS) from manufacturers, SynaptoRedTM C2 is not

classified as a hazardous substance under EC Directives 67/548/EEC, 1999/45/EC, or

1272/2008.[5] However, as with any chemical reagent, it is crucial to handle it with care.

Potential health effects include irritation of the skin, eyes, and respiratory tract, and it may be

harmful if swallowed or inhaled.[6] Therefore, standard personal protective equipment (PPE),
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including a lab coat, safety glasses, and gloves, should always be worn when handling this

compound.[5][6]

Property Value

Chemical Name

4-[6-[4-(Diethylamino)phenyl]-1,3,5-hexatrien-1-

yl]-1-[3-(triethylammonio)propyl]pyridinium

dibromide[1][2]

CAS Number 162112-35-8[1][2][3]

Molecular Formula C30H45Br2N3[1][2][3]

Appearance Dark purple solid[3][7]

Solubility Soluble in water[1][3][7]

Hazard Classification Not classified as hazardous[5][6]

The Principle of Prudent Disposal: Beyond the Label
The absence of a "hazardous" classification does not equate to unrestricted disposal. The

guiding principle for the disposal of any laboratory chemical is to prevent its release into the

sanitary sewer system unless explicitly permitted.[2][8] This is because wastewater treatment

facilities are primarily designed for biological waste and may not effectively remove synthetic

compounds, leading to potential environmental accumulation.

Therefore, the disposal of SynaptoRedTM C2 should be managed through your institution's

chemical waste program, administered by the Environmental Health and Safety (EHS) office or

an equivalent body.[2][9][10]

Step-by-Step Disposal Protocol for SynaptoRedTM
C2
This protocol is designed to be a self-validating system, ensuring that each step contributes to

a safe and compliant disposal process.

Step 1: Waste Segregation - The Foundation of Safety

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://risk.uni.edu/hazardous-waste-management-manual
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://risk.uni.edu/hazardous-waste-management-manual
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehs.cornell.edu/book/export/html/1261
https://risk.uni.edu/hazardous-waste-management-manual
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehs.cornell.edu/book/export/html/1261
https://ehs.cornell.edu/book/export/html/1261
https://blog.idrenvironmental.com/how-to-dispose-non-hazardous-waste
https://risk.uni.edu/hazardous-waste-management-manual
https://ehs.cornell.edu/book/export/html/1261
https://blog.idrenvironmental.com/how-to-dispose-non-hazardous-waste
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b8021221/docs?utm_src=pdf-body#proper-disposal-of-synaptoredtm-c2-a-guide-for-laboratory-professionals
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://ehs.wsu.edu/chemical-waste/chemical-waste-disposal/
https://risk.byu.edu/ehs/environmental/unwanted-laboratory-materials-disposal
https://www.benchchem.com/product/b8021221/docs?utm_src=pdf-body#proper-disposal-of-synaptoredtm-c2-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b8021221/docs?utm_src=pdf-body#proper-disposal-of-synaptoredtm-c2-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8021221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper segregation of chemical waste is critical to prevent unintended chemical reactions and

to ensure correct disposal pathways.

Aqueous Waste: All liquid waste containing SynaptoRedTM C2, including used staining

solutions, buffer washes, and contaminated media, should be collected in a dedicated

aqueous waste container. Do not mix this waste with organic solvents or other chemical

waste streams.

Solid Waste: Items contaminated with SynaptoRedTM C2, such as pipette tips, centrifuge

tubes, and gloves, should be collected in a designated solid waste container. Ensure that no

free-flowing liquids are present in the solid waste.

Unused Product: Unused or expired solid SynaptoRedTM C2 should be disposed of in its

original container, which should be securely sealed.

The causality behind this segregation lies in the differing disposal methods for various waste

streams. Aqueous waste may undergo chemical treatment, while solid waste is often

incinerated. Mixing these streams can complicate and increase the cost of disposal.

Step 2: Container Selection and Management -
Containment is Key
The choice of waste container is crucial for preventing leaks and ensuring the safety of

laboratory personnel and waste handlers.

Liquid Waste Container: Use a clearly labeled, leak-proof container, preferably made of high-

density polyethylene (HDPE). The container should have a secure screw-top cap. Do not use

laboratory glassware for waste accumulation as it is more prone to breakage.[11]

Solid Waste Container: A sturdy, sealable plastic bag or a rigid, lidded container is suitable

for solid waste. This container should also be clearly labeled.

Container Filling: Fill liquid waste containers to no more than 90% of their capacity to prevent

spills and to allow for vapor expansion.[10]

Storage Location: Store waste containers in a designated and well-ventilated "Satellite

Accumulation Area" within the laboratory.[12] This area should be away from general lab
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traffic and drains. Use secondary containment, such as a tray, to capture any potential leaks.

[10]

Step 3: Accurate Labeling - Communication for
Compliance
Clear and accurate labeling is a regulatory requirement and essential for the safe handling of

chemical waste.[1][2]

Your waste container label should include the following information:

The words "Hazardous Waste" or "Chemical Waste" as required by your institution.

The full chemical name: "SynaptoRedTM C2 (aqueous solution)" or "Solid waste

contaminated with SynaptoRedTM C2". Avoid using abbreviations or chemical formulas.[1]

An approximate concentration of the dye in the liquid waste.

The date the waste was first added to the container.

The name of the principal investigator and the laboratory location.

This detailed labeling ensures that EHS personnel can manage the waste appropriately and in

compliance with regulations.

Step 4: Requesting Waste Pickup - The Final Handover
Once your waste container is approaching full, or if you have unused product to dispose of,

follow your institution's procedure for requesting a chemical waste pickup. This typically

involves submitting a form to your EHS office.[2][10] Ensure that all containers are securely

sealed before the scheduled pickup.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the SynaptoRedTM C2 disposal process.
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Waste Generation in the Lab Waste Accumulation & Storage

Disposal Process
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Caption: Workflow for the proper disposal of SynaptoRedTM C2 waste.

Conclusion: A Commitment to Safety and
Environmental Stewardship
Proper disposal of laboratory reagents like SynaptoRedTM C2 is a fundamental responsibility

of every researcher. By following this detailed, step-by-step guide, you not only ensure

compliance with institutional and regulatory standards but also contribute to a culture of safety

and environmental stewardship within your laboratory. This protocol provides a self-validating

system that, when followed, ensures the safe and responsible management of this chemical

from benchtop to final disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426
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